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Dnipro River Basin: A Preliminary Assessment
of Water Contamination
A Technical Guide for Researchers and Scientists

The Dnipro River, a vital artery for Ukraine and a significant European waterway, is facing a

growing threat from a complex mixture of pollutants. This technical guide synthesizes

preliminary findings on the contamination of the Dnipro River basin, offering a resource for

researchers, scientists, and professionals in drug development. The report outlines the primary

contaminants, presents available quantitative data, details experimental methodologies

employed in key studies, and visualizes the intricate relationships between pollution sources

and their environmental impact.

Overview of Contaminant Landscape
The Dnipro River basin is subjected to a wide array of contaminants stemming from industrial

activities, agricultural runoff, municipal wastewater, and the legacy of the Chernobyl nuclear

disaster. Recent studies have identified a multitude of pollutants, including heavy metals,

pesticides, radioactive isotopes, pharmaceuticals, and excess nutrients, which contribute to the

deteriorating ecological status of the river.

A 2020 investigative screening conducted under the EUWI+ project identified 161 target and

440 suspect organic pollutants in surface water and biota samples. This underscores the
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chemical complexity of the contamination. Furthermore, the conflict in the region has

introduced new pollution risks, including the release of toxic substances from damaged

industrial sites and military activities, exacerbating the existing environmental challenges. The

destruction of the Kakhovka dam in 2023, for instance, is suspected to have released a "toxic

time bomb" of heavy metals from the reservoir's sediment.

Quantitative Analysis of Key Contaminants
The following tables summarize the quantitative data on various pollutants detected in the

Dnipro River basin from recent studies. These tables are intended to provide a comparative

overview of contamination levels.

Table 1: Heavy Metal Concentrations in Dnipro River Surface Water
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Metal
Concentration
Range (μg/L)

Sampling
Location(s)

Key Findings Source

Cadmium (Cd) Up to 2.66

27 sites in the

Dnipro River

Basin

Exceeded the

Annual Average

Environmental

Quality Standard

(AA-EQS) of

0.15 μg/l at

seven sites. The

highest

concentration

was observed

below

Zaporizhzhia city.

Nickel (Ni) Up to 6.14
Ros River, below

Bila Tserkva

Exceeded the

AA-EQS of 4.0

μg/l at the

sampling site

influenced by

wastewater.

Mercury (Hg) Up to 0.04
Teteriv River,

below Zhytomyr

Did not exceed

the Maximum

Acceptable

Concentration-

EQS of 0.07 μg/l

at any of the

sampling sites.

Zinc (Zn) -
Kanev Reservoir

near Kyiv

Investigated in

water and

sediments.

Copper (Cu) -
Kanev Reservoir

near Kyiv

Investigated in

water and

sediments.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lead (Pb) -
Kanev Reservoir

near Kyiv

Investigated in

water and

sediments.

Chromium (Cr) -
Kanev Reservoir

near Kyiv

Investigated in

water and

sediments.

Manganese (Mn) -
Kanev Reservoir

near Kyiv

Investigated in

water and

sediments.

Arsenic (As) -

Kakhovka

Reservoir

sediments

Found at

alarming levels

on a public

beach after the

dam destruction.

Table 2: Organic and Other Pollutants of Concern
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Pollutant Type Key Findings Source

Atrazine Pesticide

Detected in

concentrations above

EQS limits. Banned in

the EU due to its

danger to humans and

animals.

Brominated

Diphenylethers

(BDEs)

Flame Retardants
Detected in biota

samples.

Dioxins and Dioxin-

like compounds
Industrial Byproducts

Analyzed in biota

samples.

Pharmaceuticals

(antibiotics, anti-

inflammatory drugs,

steroids,

antidepressants,

antifungal drugs)

Pharmaceuticals

Detected in water

samples, with a wide

variety of compounds

present.

Nitrates, Phosphates,

Sulfates
Nutrients

Found at excessive

levels, contributing to

algal blooms.

DDT Pesticide

Found at alarming

levels in the

sediments of the now-

empty Kakhovka

reservoir.

Table 3: Radioactive Contamination
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Radionuclide Source Key Findings Source

137Cs (Radiocesium) Chernobyl disaster

Accumulation in plants

of the Dnipro River's

floodplain ecosystems

has been studied.

Bioavailability is

dependent on soil

properties.

Naturally Occurring

Radionuclides

Uranium mining and

milling

Tailings from these

activities have

resulted in the

contamination of

substantial areas.

Experimental Protocols
A comprehensive understanding of the contamination landscape requires a detailed

examination of the methodologies used for sample collection, preparation, and analysis. The

following sections outline the experimental protocols employed in key studies of the Dnipro

River basin.

Water and Biota Sampling for Organic and Inorganic
Pollutants
The "Investigative monitoring of the Dnieper River Basin" organized by the EUWI+ project

provides a robust example of a comprehensive sampling and analysis campaign.

Sampling: Surface water samples were collected from 27 sites and five biota (fish) samples

were collected from five sites in October 2020.

Sample Handling: All surface water samples for organic contaminant analysis were collected

in 5-liter HDPE containers, pre-cleaned with HPLC-grade methanol. Samples were stored in

cooling boxes at 4-8°C during transport.

Analytical Techniques:
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Wide-scope target, suspect, and non-target screening: Liquid Chromatography-

Electrospray Ionization-Quadrupole Time-of-Flight-High-Resolution Mass Spectrometry

(LC-ESI-QTOF-HRMS) was used for the analysis of over 2,200 target compounds and

over 65,000 suspect compounds in surface water and biota.

Heavy Metals: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) was used for the

determination of heavy metals in biota and surface water. The method was accredited

according to EN ISO/IEC 17025:2005.

Dioxins, Dioxin-like compounds, and Brominated Diphenylethers (BDEs): High-Resolution

Gas Chromatography-Electron Ionization-High-Resolution Mass Spectrometry (HRGC-EI-

HRMS) was used for the analysis of these compounds in biota.

Quality Control: Procedural blanks were analyzed for each batch of samples, and any

detected signals were subtracted from the sample signals. The potential loss of substances

during sample preparation was corrected for using the standard addition method for

quantification. Internal standards were spiked into all samples.

Analysis of Sediments from the Kakhovka Reservoir
Following the destruction of the Kakhovka dam, Czech and Ukrainian experts analyzed

sediment samples for a wide range of toxins.

Sampling: Seven samples were collected: five from the Dnipro River and two from craters

left by rocket fire.

Analytes: The samples were analyzed for heavy metals, polycyclic aromatic hydrocarbons

(PAHs), non-polar extractable compounds (NECs), hydrocarbons C10 – C40, cyanides,

polychlorinated biphenyls (PCBs), hexachlorobenzene (HCB), pentachlorobenzene (PeCB),

hexachlorobutadiene (HCBD), organochlorine pesticide residues (OCPs), brominated flame

retardants (BFRs), dechlorane plus (DP), polychlorinated naphthalenes (PCNs), poly- and

perfluoroalkylated substances (PFASs), short and medium chain chlorinated paraffins

(SCCPs and MCCPs), and dioxins (PCDD/Fs) and dioxin
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[https://www.benchchem.com/product/b1237817#preliminary-studies-on-water-
contamination-in-the-dnipro-river-basin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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